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Compound of Interest

Compound Name: Linalyl hexanoate

Cat. No.: B1223099 Get Quote

Essential Safety and Handling Guide for Linalyl
Hexanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Linalyl hexanoate in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant laboratory practices.

Chemical and Physical Properties
A summary of the key quantitative data for Linalyl hexanoate is presented below for easy

reference.
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Property Value

CAS Number 7779-23-9[1]

Molecular Formula C16H28O2[2][3]

Molecular Weight 252.39 g/mol [4][5]

Appearance Oily Liquid[6]

Color Colorless[6]

Flash Point 177.00 °F / 80.56 °C (Tag Closed Cup)[1]

Specific Gravity 0.90000 @ 25.00 °C[1]

Solubility Insoluble in water[3][7]

Operational Plan for Handling Linalyl Hexanoate
A systematic approach to handling Linalyl hexanoate is crucial for laboratory safety. The

following procedural steps outline the lifecycle of the chemical within a research environment,

from acquisition to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantity of Linalyl hexanoate to be used and the

potential for exposure.

Fume Hood: Ensure that a properly functioning chemical fume hood is available. All handling

of Linalyl hexanoate should be performed within the fume hood to minimize inhalation

exposure.[6]

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity before use. Do

not use damaged gloves, splash goggles, or lab coats.[8]

Emergency Equipment: Verify the location and accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.
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Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Linalyl hexanoate:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.[6][9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves before

each use and replace them immediately if they show signs of degradation or contamination.

[6][10][11]

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn to protect the

skin.[6] Long-sleeved clothing is recommended.[6]

Respiratory Protection: For normal handling in a well-ventilated area or fume hood,

respiratory protection is not typically necessary.[6] However, if there is a risk of generating

aerosols or high vapor concentrations, a NIOSH-approved vapor respirator should be used.

[6]

Safe Handling and Experimental Protocol
Grounding: To avoid ignition from static electricity, all metal parts of equipment used when

handling Linalyl hexanoate must be grounded.[6]

Avoid Inhalation and Contact: Do not breathe vapors or mists.[6] Avoid contact with eyes,

skin, and clothing.[6]

Heating and Ignition Sources: Linalyl hexanoate is a combustible liquid.[6] Keep it away

from heat, sparks, open flames, and other sources of ignition.[6][9]

Storage: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight

and incompatible materials such as oxidizing agents.[6][12] Keep containers tightly closed

when not in use.[6]

Spill and Emergency Procedures
Small Spills:
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Ensure adequate ventilation and eliminate all ignition sources.[6]

Wear appropriate PPE as described above.

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[6][10]

Collect the absorbed material and place it in a suitable, sealed container for chemical

waste disposal.[6][10]

Clean the spill area thoroughly.[6]

Large Spills:

Evacuate the area immediately.

Alert others and contact the appropriate emergency response team.

If safe to do so, prevent further leakage or spillage.[6] Do not let the product enter drains.

[6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water.[6] If skin irritation persists, seek medical attention.[6]

Inhalation: Move the affected person to fresh air.[6] If breathing is difficult, provide oxygen.

[6] Seek medical attention.[6]

Ingestion: Do not induce vomiting.[11] Rinse the mouth with water and seek immediate

medical attention.[9]

Disposal Plan
Waste Characterization: Linalyl hexanoate waste must be handled as hazardous chemical

waste.
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Containerization: Collect all waste containing Linalyl hexanoate in a clearly labeled, sealed

container.

Disposal: Dispose of the chemical waste through a licensed waste disposal contractor,

following all local, regional, and national regulations.[10][12] Do not dispose of it in the

regular trash or down the drain.[13]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Linalyl
hexanoate in a laboratory setting.
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Caption: Workflow for the safe handling of Linalyl hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1223099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

